Cas no 7236-57-9 (4-Thiothymidine)

• Product Name: 4-Thiothymidine
• CAS No: 7236-57-9
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 566614
• PubChem ID: 4210838
• Update Time: 2025-04-19

4-Thiothymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 4-thio-
• 4-THIOTHYMIDINE
• deoxy-4-thiothymidine
• 4-Thio-thymidin
• 4-thio-thymidine
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• NSC 127514
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-sulfanylidenepyrimidin-2-one
• EX-A3666
• A837508
• CHEMBL1790740
• BDBM50367921
• SCHEMBL113250
• NSC 517760
• BCP07385
• 4-Thiodeoxythymidine
• 7236-57-9
• AVKSPBJBGGHUMW-XLPZGREQSA-N
• Thymidine,4-thio-
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-sulfanylidene-1,2,3,4-tetrahydropyrimidin-2-one
• AKOS015910017
• TS-10265
• Thymidine, 4-thio-(8CI)
• G83537
• Thymidine, 4-thio-(8CI)(9CI)
• DB-253265
• 4-Thiothymidine

• Inchi： 1S/C10H14N2O4S/c1-5-3-12(10(15)11-9(5)17)8-2-6(14)7(4-13)16-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,17)/t6-,7+,8+/m0/s1
• InChI Key： AVKSPBJBGGHUMW-XLPZGREQSA-N
• SMILES： S=C1C(C)=CN(C(N1)=O)[C@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 119.57000
• LogP: -0.14500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides